Cas no 73663-83-9 (but-2-ynediamide hydrate (2:1))
73663-83-9 structure
Product Name:but-2-ynediamide hydrate (2:1)
CAS No:73663-83-9
MF:C8H10N4O5
MW:242.188801288605
CID:1765796
PubChem ID:51988
Update Time:2025-04-21
but-2-ynediamide hydrate (2:1) Chemical and Physical Properties
Names and Identifiers
-
- but-2-ynediamide hydrate (2:1)
- but-2-ynediamide,hydrate
- but-2-ynediamide;hydrate
- DTXSID00223878
- ACETYLENEDICARBOXAMIDE, HEMIHYDRATE
- 73663-83-9
-
- Inchi: 1S/2C4H4N2O2.H2O/c2*5-3(7)1-2-4(6)8;/h2*(H2,5,7)(H2,6,8);1H2
- InChI Key: BYJPDIHAQQLZEP-UHFFFAOYSA-N
- SMILES: O=C(C#CC(N)=O)N.O=C(C#CC(N)=O)N.O
Computed Properties
- Exact Mass: 242.06511943g/mol
- Monoisotopic Mass: 242.06511943g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 0
- Complexity: 165
- Covalently-Bonded Unit Count: 3
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 173Ų
but-2-ynediamide hydrate (2:1) Related Literature
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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